Cas no 1609396-25-9 ((2-methoxybenzyl)(4-pyridinylmethyl)amine hydrobromide)

• Product Name: (2-methoxybenzyl)(4-pyridinylmethyl)amine hydrobromide
• CAS No: 1609396-25-9
• MF: C₁₄H₁₇BrN₂O
• MW: 309.201582670212
• CID: 4608220
• Update Time: 2025-05-19

(2-methoxybenzyl)(4-pyridinylmethyl)amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• (2-methoxybenzyl)(4-pyridinylmethyl)amine hydrobromide

• Inchi： 1S/C14H16N2O.BrH/c1-17-14-5-3-2-4-13(14)11-16-10-12-6-8-15-9-7-12;/h2-9,16H,10-11H2,1H3;1H
• InChI Key： KUCGMOLRGUAVDP-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1OC)CC1C=CN=CC=1.[H]Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Additional information on (2-methoxybenzyl)(4-pyridinylmethyl)amine hydrobromide

Introduction to (2-methoxybenzyl)(4-pyridinylmethyl)amine hydrobromide and CAS No. 1609396-25-9

The compound with the CAS number 1609396-25-9 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name, (2-methoxybenzyl)(4-pyridinylmethyl)amine hydrobromide, provides a detailed molecular description that underscores its unique structural and functional characteristics. This introduction aims to delve into the compound's properties, potential applications, and its relevance in contemporary scientific research.

At the core of understanding this compound lies its molecular structure, which combines a benzyl group with a pyridine moiety, both of which are pivotal in medicinal chemistry. The presence of a methoxy group on the benzyl ring and the 4-pyridinylmethyl chain introduces specific electronic and steric properties that make this compound a promising candidate for various biochemical interactions. The hydrobromide salt form enhances its solubility and stability, making it more amenable for use in laboratory settings and potential clinical trials.

In recent years, there has been a surge in research focused on developing novel pharmacological agents that leverage the unique properties of heterocyclic compounds. The pyridine ring, in particular, is a cornerstone in drug design due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The (2-methoxybenzyl)(4-pyridinylmethyl)amine moiety within this compound exemplifies how structural modifications can lead to enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential role in modulating neurological pathways. Pyridine-based derivatives have been extensively studied for their neuropharmacological effects, with several compounds already entering clinical development for conditions such as Alzheimer's disease and Parkinson's disease. The (2-methoxybenzyl)(4-pyridinylmethyl)amine hydrobromide structure suggests that it may interact with neurotransmitter systems, potentially offering therapeutic benefits in neurological disorders.

The synthesis of this compound involves meticulous chemical processes that ensure high purity and yield. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, are often employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in pharmaceutical manufacturing.

From a computational chemistry perspective, molecular modeling studies have been instrumental in predicting the binding interactions of (2-methoxybenzyl)(4-pyridinylmethyl)amine hydrobromide with biological targets. These studies utilize sophisticated algorithms to simulate how the compound might dock into enzyme active sites or receptor binding pockets. Such simulations provide valuable insights into potential drug-receptor interactions, guiding further optimization efforts.

The pharmacokinetic profile of any drug candidate is critical for its successful translation from bench to market. Preliminary studies on (2-methoxybenzyl)(4-pyridinylmethyl)amine hydrobromide suggest that its hydrobromide salt form may exhibit favorable solubility and bioavailability characteristics. This is particularly important for oral formulations, where poor solubility can significantly hinder absorption and therapeutic efficacy.

In conclusion, (2-methoxybenzyl)(4-pyridinylmethyl)amine hydrobromide (CAS No. 1609396-25-9) represents a fascinating subject of study in medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in future pharmaceutical developments.